Transition metals anchored on nitrogen-doped graphdiyne for an efficient oxygen reduction reaction: a DFT study†
Physical Chemistry Chemical Physics Pub Date: 2023-12-16 DOI: 10.1039/D3CP03971D
Abstract
The search for highly active and low-cost single-atom catalysts for the oxygen reduction reaction (ORR) is essential for the widespread application of proton exchange membrane fuel cells. Transition metals anchored on nitrogen-doped graphdiyne (GDY) have attracted considerable interest as potentially excellent catalysts for the ORR. However, the relationship between the active site and nitrogen-doped GDY remains unclear. In this work, we conducted a systematic investigation of sp-hybridized N atoms anchoring single transition metal atoms of 3d and 4d on GDY (TMC2N2) as electrocatalysts for the ORR. Firstly, 18 kinds of TMC2N2 were determined to have good thermodynamic stability. Due to the extremely strong adsorption of *OH, TMC2N2 exhibits inferior ORR performance compared to traditional Pt(111). Considering that *OH adsorption hinders the catalytic activity of TMC2N2, we modified the OH ligand of TMC2N2 to develop the high-valent metal complex (TMC2N2-OH) aiming to enhance the electrocatalytic activity. The adsorption of intermediates on most TMC2N2-OH is weakened after the modification of the OH ligand, especially for the adsorption of *OH. Thus, by comparing the ORR overpotential of catalysts before and after ligand modification, we find that the catalytic activity of different TMC2N2-OHs improves to various degrees. MnC2N2-OH, TMC2N2-OH, and TcC2N2-OH exhibit relatively high ORR catalytic activity, with overpotentials of 0.93 V, 1.19 V, and 0.92 V, respectively. Furthermore, we investigated the cause of improved catalytic activity of TMC2N2-OH and found that the modified coordination environment of the catalyst led to adjusted adsorption of ORR intermediates. In summary, our work sheds light on the relationship between nitrogen-doped GDY and transition metal sites, thus contributing to the development of more efficient catalysts.
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Journal Name:Physical Chemistry Chemical Physics
Research Products
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CAS no.: 137868-52-1
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CAS no.: 108694-93-5
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CAS no.: 181705-93-1